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The PnPKS gene (also referred to as pnpks in studies) was identified from a black pepper leaf transcriptome

through homology search with chalcone synthase (CHS)-like type III polyketide synthases (PKS) [1].

Gene Origin: Isolated from leaves of Piper nigrum (black pepper) [1].

Protein Function: The encoded PnPKS protein is a styrylpyrone synthase (SPS)-like type III PKS.
It catalyzes a specific reaction involving feruloyl-CoA and two malonyl-CoA molecules, leading to

lactonization and formation of the styrylpyrone compound 11-methoxy-bisnoryangonin, instead of
forming chalcones or stilbenes like typical CHS enzymes [1].

Key Discovery: This finding showed that PnPKS encodes a functionally distinct enzyme within the
type III PKS family, specialized for styrylpyrone production [1].

Constructing the Artificial Biosynthetic Pathway

To achieve de novo synthesis of 11-methoxy-bisnoryangonin from simple sugar in E. coli, researchers

constructed an artificial biosynthetic pathway using five genes housed in two plasmids [1].

The table below summarizes the components of this engineered system:

Component Description Role in Pathway

Host Strain Engineered L-tyrosine

overproducing E. coli ∆COS1 [1]

Provides abundant precursor (L-tyrosine) from

glucose.
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Component Description Role in Pathway

Plasmid 1:
pET-opT5M

Contains genes: optal (TAL),
sam5 (C3H), com (COMT) [1]

Converts L-tyrosine to ferulic acid.

Plasmid 2:
pET22-4P

Contains genes: 4cl2nt (4CL),
pnpks (PnPKS) [1]

Activates ferulic acid to feruloyl-CoA and
catalyzes condensation and lactonization to form

11-methoxy-bisnoryangonin.

Culture
Conditions

Minimal glucose medium;

antibiotics (Ampicillin,
Kanamycin); 24-hour culture [1]

-

Production
Titer

Up to 52.8 mg/L in the
engineered ∆COS1 strain (P3) [1]

An ~8.5-fold increase over the parental strain.

This pathway illustrates a multi-step enzymatic conversion from a simple carbon source to a valuable

secondary metabolite. The diagram below outlines the logical flow of this process.
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Artificial biosynthetic pathway for 11-methoxy-bisnoryangonin production in E. coli.

Key Experimental Protocols
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The following methodology is adapted from the research paper, detailing the core experiments for the

heterologous production of 11-methoxy-bisnoryangonin [1].

1. Gene Cloning and Plasmid Construction

Isolation: The pnpks gene was cloned from a P. nigrum leaf cDNA library into the pMD19-T vector,
creating pMD-PnPKS.

Expression Vector Assembly: The pnpks gene was then subcloned into the pET-28a(+) vector to
create pET-PnPKS for protein expression and study.

Pathway Assembly: For the full biosynthetic pathway, the five key genes (optal, sam5, com, 4cl2nt,
pnpks) were assembled into two expression vectors: pET-opT5M (Kanamycin-resistant) and pET22-

4P (Ampicillin-resistant).

2. Heterologous Expression in E. coli

Strains Used: The study used several E. coli C41(DE3) derivative strains, including the parental

strain and the engineered L-tyrosine overproducer ∆COS1.
Transformation: Competent cells of the chosen strain were co-transformed with the two plasmids

(pET-opT5M and pET22-4P).
Culture Conditions:

Transformed cells were cultured in a minimal glucose medium.
Antibiotics were added (Kanamycin 50 mg/L, Ampicillin 100 mg/L) for plasmid selection.

Culture was typically carried out for 24 hours.
Yield Measurement: Production of 11-methoxy-bisnoryangonin was analyzed and quantified using

techniques like High-Performance Liquid Chromatography (HPLC).

3. In vitro Enzyme Activity Assay

To confirm PnPKS function, the purified PnPKS protein was incubated with the starter substrate (e.g.,

ferulic acid) and the extender substrate (malonyl-CoA).
The assay mixture included Coenzyme A (CoA) and Adenosine Triphosphate (ATP) to facilitate the

activation of the starter acid by 4CL when testing the full pathway or intermediate conversion.
The new product was characterized and identified as 11-methoxy-bisnoryangonin, confirming the

SPS activity of PnPKS.

Quantitative Data Summary

The table below consolidates key quantitative findings from the study for quick reference [1].
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Parameter Value / Description Context / Strain

Production Titer 52.8 mg/L Engineered E. coli ∆COS1 (P3) strain

Fold Increase ~8.5-fold Compared to parental E. coli C41(DE3)

(P2) strain

Culture Duration 24 hours Time to achieve reported titer

Antibiotics Kanamycin (50 mg/L), Ampicillin (100
mg/L)

For maintaining plasmids in culture
medium

Key Substrate Feruloyl-CoA Starter substrate for PnPKS enzyme

Extender
Substrate

Malonyl-CoA (2 molecules) Substrate for polyketide chain elongation

Research Context and Significance

Styrylpyrone Bioactivities: Styrylpyrone compounds, like 11-methoxy-bisnoryangonin, are of high

interest due to reported biological effects, including anti-oxidative, anti-inflammatory, anti-cancer,
and antiviral activities [1]. They are also known for interactions with the nervous system, suggesting

potential for neurological applications [1].
Advantage of Microbial Production: These compounds are typically found in complex mixtures in

plants and mushrooms, making isolation difficult. The successful engineering of E. coli for de novo
production provides a scalable platform to obtain single compounds in significant quantities, which is

valuable for pharmaceutical and food industries [1].
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piper-nigrum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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